Cas no 58728-81-7 (1,7-OCTADIEN-4-OL)

1,7-OCTADIEN-4-OL structure
1,7-OCTADIEN-4-OL structure
Product Name:1,7-OCTADIEN-4-OL
CAS No:58728-81-7
MF:C8H14O
MW:126.196162700653
CID:3197759
Update Time:2026-04-25

1,7-OCTADIEN-4-OL Chemical and Physical Properties

Names and Identifiers

    • 1,7-OCTADIEN-4-OL

1,7-OCTADIEN-4-OL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O235840-10mg
1,7-Octadien-4-ol
58728-81-7
10mg
$75.00 2023-05-17
TRC
O235840-25mg
1,7-Octadien-4-ol
58728-81-7
25mg
$155.00 2023-05-17
TRC
O235840-50mg
1,7-Octadien-4-ol
58728-81-7
50mg
$282.00 2023-05-17
TRC
O235840-100mg
1,7-Octadien-4-ol
58728-81-7
100mg
$534.00 2023-05-17
TRC
O235840-250mg
1,7-Octadien-4-ol
58728-81-7
250mg
$ 800.00 2023-09-06
TRC
O235840-500mg
1,7-Octadien-4-ol
58728-81-7
500mg
$2331.00 2023-05-17

Additional information on 1,7-OCTADIEN-4-OL

Chemical Profile of 1,7-OCTADIEN-4-OL (CAS No. 58728-81-7)

1,7-OCTADIEN-4-OL, with the chemical formula C₈H₁₂O, is a significant organic compound widely recognized for its versatile applications in the chemical and pharmaceutical industries. This linear diene alcohol belongs to the class of unsaturated alcohols, characterized by the presence of two double bonds and a hydroxyl group. Its unique structural properties make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of complex molecules such as fragrances, polymers, and bioactive compounds.

The compound is formally known as 1,7-OCTADIEN-4-OL, indicating its position within the octadiene backbone where the hydroxyl group is located at the 4th carbon atom. This specific configuration contributes to its reactivity and makes it a preferred building block in organic synthesis. The presence of two conjugated double bonds enhances its utility in various chemical transformations, including Diels-Alder reactions, hydrogenation, and oxidation processes.

In recent years, 1,7-OCTADIEN-4-OL has garnered attention due to its role in pharmaceutical research. Its structural motif is closely related to naturally occurring terpenes, which are known for their biological activities. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. The hydroxyl group provides a nucleophilic site for further functionalization, enabling the creation of more complex pharmacophores.

The compound's significance extends to industrial applications as well. In polymer chemistry, 1,7-OCTADIEN-4-OL serves as a monomer or co-monomer in the production of elastomers and resins. Its unsaturated nature allows for cross-linking reactions that enhance material properties such as tensile strength and thermal stability. Additionally, it is utilized in the formulation of specialty coatings and adhesives where flexibility and durability are critical.

From an environmental perspective, 1,7-OCTADIEN-4-OL has been studied for its role in biodegradable materials. Researchers are investigating its potential use in synthesizing eco-friendly polymers that can decompose under natural conditions. This aligns with global efforts to reduce reliance on petroleum-based products and develop sustainable alternatives.

The synthesis of 1,7-OCTADIEN-4-OL typically involves catalytic processes that are both efficient and scalable. Advanced catalytic systems have been developed to maximize yield while minimizing byproducts. These advancements reflect the broader trend in chemical manufacturing towards greener and more sustainable practices.

In conclusion,1,7-OCTADIEN-4-OL (CAS No. 58728-81-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it indispensable in pharmaceutical synthesis, polymer production, and environmental chemistry. As research continues to uncover new possibilities for this molecule,1,7-OCTADIEN-4-OL is poised to remain at the forefront of chemical innovation.

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